Cas no 89457-32-9 (Hexanoic acid, 2-ethyl-, 3-hydroxybutyl ester)

• Product Name: Hexanoic acid, 2-ethyl-, 3-hydroxybutyl ester
• CAS No: 89457-32-9
• MF: C₁₂H₂₄O₃
• MW: 216.317164421082
• CID: 599734
• PubChem ID: 71324411
• Update Time: 2025-04-19

Hexanoic acid, 2-ethyl-, 3-hydroxybutyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 2-ethyl-, 3-hydroxybutyl ester
• 3-hydroxybutyl 2-ethylhexanoate
• SCHEMBL4752162
• 89457-32-9
• DTXSID70753894

• Inchi： 1S/C12H24O3/c1-4-6-7-11(5-2)12(14)15-9-8-10(3)13/h10-11,13H,4-9H2,1-3H3
• InChI Key： FNJNQWNYSHAXLA-UHFFFAOYSA-N
• SMILES： O(CCC(C)O)C(C(CC)CCCC)=O

Computed Properties

• Exact Mass: 216.17254462g/mol
• Monoisotopic Mass: 216.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5Ų